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Compound of Interest

Compound Name: 4-Morpholineethanol-d4

CAS No.: 1185052-90-7

Cat. No.: B562281

Get Quote

In the landscape of modern drug development, the precise quantification of drug candidates

and their metabolites in biological matrices is non-negotiable. Stable Isotope Labeled (SIL)

internal standards are the gold standard for LC-MS bioanalysis, and deuterated analogues are

the most frequently employed. 4-Morpholineethanol-d4 is the ideal internal standard for its

non-labeled counterpart, 4-Morpholineethanol, a compound that serves as a key building block

in various pharmaceuticals.[1][2][3] The incorporation of four deuterium atoms on the N-ethyl

group provides a sufficient mass shift (4 Da) to distinguish it from the analyte in a mass

spectrometer, without significantly altering its physicochemical properties, such as polarity,

ionization efficiency, and chromatographic retention time.

This near-identical behavior ensures that the internal standard accurately tracks the analyte

through sample extraction, cleanup, and analysis, compensating for matrix effects and

variability.[4] The production of such a standard, however, requires a synthesis that is both

efficient and precise, followed by characterization that is exhaustive and definitive.

Strategic Synthesis of 4-Morpholineethanol-d4
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The chosen synthetic route is the nucleophilic ring-opening of ethylene oxide-d4 by morpholine.

This method is selected for its high atom economy, straightforward execution, and excellent

control over the site of deuteration, yielding a product with high isotopic enrichment.
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Caption: Synthetic pathway for 4-Morpholineethanol-d4 production.

Expertise-Driven Protocol
Materials:

Morpholine (≥99%)

Ethylene oxide-d4 (≥98 atom % D)

Methanol (Anhydrous)

Diethyl ether

Magnesium sulfate (Anhydrous)

Silica gel (for column chromatography)
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Step-by-Step Methodology:

Reaction Setup: A solution of morpholine (1.0 eq.) in anhydrous methanol is prepared in a

pressure-rated flask equipped with a magnetic stir bar and cooled to 0°C in an ice bath.

Reagent Addition: Ethylene oxide-d4 (1.1 eq.) is carefully condensed or bubbled into the

cooled solution. The vessel is then sealed securely.

Causality: Using a slight excess of the deuterated reagent ensures the complete

consumption of the starting morpholine, simplifying subsequent purification. The reaction

is performed in a sealed vessel due to the low boiling point and gaseous nature of

ethylene oxide.

Reaction Progression: The reaction mixture is allowed to slowly warm to room temperature

and stirred for 16-24 hours. The reaction progress is monitored by TLC or LC-MS until the

starting morpholine is no longer detectable.

Work-up: The solvent is removed under reduced pressure using a rotary evaporator. The

resulting residue is the crude 4-Morpholineethanol-d4.

Purification: The crude oil is purified by flash column chromatography on silica gel. A gradient

elution system (e.g., 0-10% methanol in dichloromethane) is employed to isolate the pure

product.

Trustworthiness: This purification step is critical to remove any unreacted starting material,

non-deuterated impurities, or potential side products (e.g., di-alkylation products), ensuring

the high chemical purity required for an internal standard.

Final Isolation: Fractions containing the pure product (identified by TLC) are combined and

the solvent is evaporated to yield 4-Morpholineethanol-d4 as a colorless oil. The product is

stored under an inert atmosphere at 2-8°C.[5]

Rigorous Characterization for Standard Validation
To be deployed with confidence in a regulated bioanalytical environment, the synthesized

compound must be subjected to a battery of analytical tests to confirm its structure, purity, and

isotopic incorporation.
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Characterization Workflow

Purified 4-Morpholineethanol-d4

Mass Spectrometry (MS)
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HPLC/UPLC
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Structural Identity Confirmed Isotopic Enrichment Confirmed Chemical Purity >98%

Validated Internal Standard
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Caption: Analytical workflow for validating the synthesized standard.

Data Presentation and Interpretation
The following table summarizes the expected analytical results for a successfully synthesized

batch of 4-Morpholineethanol-d4.
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Analytical Technique Parameter Expected Result Interpretation

Mass Spectrometry

(ESI+)
[M+H]⁺ m/z 136.2

Confirms the

molecular weight of

the d4-labeled

compound

(C₆H₉D₄NO₂). The

non-deuterated

analogue appears at

m/z 132.2.[6][7]

¹H NMR (400 MHz,

CDCl₃)
Chemical Shift (δ)

δ ~3.7 ppm (t, 4H), δ

~2.5 ppm (t, 4H)

Confirms the

presence of the

morpholine ring

protons. The key

validation is the

absence of signals for

the N-CH₂- and HO-

CH₂- protons, which

are deuterated.

¹³C NMR (100 MHz,

CDCl₃)
Chemical Shift (δ)

δ ~67.0 ppm (2C), δ

~53.8 ppm (2C)

Confirms the carbon

backbone of the

morpholine ring.

δ ~59 ppm (m), δ ~58

ppm (m)

Confirms the two

deuterated carbons of

the ethyl group.

Signals appear as

multiplets due to C-D

coupling.

HPLC/UPLC (UV

detection)
Purity ≥98.0%

Ensures the absence

of significant chemical

impurities that could

interfere with

quantification.

Isotopic Purity (MS) Deuterium

Incorporation

≥98 atom % D Confirms high isotopic

enrichment,
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minimizing isotopic

crosstalk with the non-

labeled analyte.[8]

Conclusion
This guide outlines an expert-validated, reliable, and efficient process for the synthesis and

characterization of 4-Morpholineethanol-d4. By following the detailed protocols and

understanding the scientific rationale, researchers and drug development professionals can

confidently produce or procure a high-quality internal standard. The rigorous analytical

validation, combining mass spectrometry, NMR, and chromatography, provides a self-validating

system that ensures the final product is fit-for-purpose in demanding, regulated bioanalytical

applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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